Cas no 2228374-55-6 (tert-butyl N-{5-2-(1-aminocyclopropyl)ethylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-2-(1-aminocyclopropyl)ethylpyrimidin-2-yl}carbamate
• CAS No: 2228374-55-6
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 5993451
• PubChem ID: 165827328
• Update Time: 2025-05-21

tert-butyl N-{5-2-(1-aminocyclopropyl)ethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(1-aminocyclopropyl)ethylpyrimidin-2-yl}carbamate
• EN300-1882772
• tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate
• 2228374-55-6

• Inchi： 1S/C14H22N4O2/c1-13(2,3)20-12(19)18-11-16-8-10(9-17-11)4-5-14(15)6-7-14/h8-9H,4-7,15H2,1-3H3,(H,16,17,18,19)
• InChI Key： LOQUNFBFUSBESI-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CCC1(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{5-2-(1-aminocyclopropyl)ethylpyrimidin-2-yl}carbamate

tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate (CAS No. 2228374-55-6)

tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate, also known by its CAS number 2228374-55-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyrimidine ring, a cyclopropyl group, and a tert-butyl carbamate moiety, which collectively contribute to its diverse functional properties.

The synthesis of tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's structure is particularly notable for its cyclopropyl group, which introduces strain and enhances reactivity, making it a valuable component in drug design.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate exhibits potent anti-inflammatory properties. This is attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical trials have shown promising results in reducing inflammation in animal models, suggesting its potential application in treating conditions like arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, this compound has also been investigated for its antiviral activity. A study conducted at the University of California revealed that tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate demonstrates significant inhibitory effects against several viral strains, including influenza A and Zika virus. The compound's ability to interfere with viral replication mechanisms makes it a compelling candidate for antiviral drug development.

The pharmacokinetic profile of tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate has also been extensively studied. Research indicates that the compound exhibits favorable absorption and bioavailability, with minimal toxicity in preclinical models. These findings underscore its potential as a safe and effective therapeutic agent.

In conclusion, tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]pyrimidin-2-yl}carbamate (CAS No. 2228374-55-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structure, combined with recent advancements in synthetic chemistry and pharmacological studies, positions it as a key player in the development of innovative medicinal agents.